Cas no 524036-11-1 (3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 524036-11-1
• MF: C₉H₅ClF₃N₃O₂
• MW: 279.603111028671
• MDL: MFCD02253966
• CID: 1085348
• PubChem ID: 1153121
• Update Time: 2025-11-01

3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
• BBL039406
• SDCCGMLS-0047246.P002
• 3-chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 3-chloro-5-methyl-7-(trifluoromethyl)-
• HMS2291F13
• BAS 03183226
• G28620
• AKOS000304147
• 3-Chloro-5-methyl-7-trifluoromethyl-pyrazolo[1,5-a ]pyrimidine-2-carboxylic acid
• AN-329/41150246
• 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 95%
• ALBB-009919
• MFCD02253966
• C9H5ClF3N3O2
• CS-0262698
• STK315797
• EN300-83523
• CHEMBL1889063
• DTXSID501130516
• SMR000082388
• 524036-11-1
• MLS000100309

• MDL： MFCD02253966
• Inchi： 1S/C9H5ClF3N3O2/c1-3-2-4(9(11,12)13)16-7(14-3)5(10)6(15-16)8(17)18/h2H,1H3,(H,17,18)
• InChI Key： OWGWOFAOQYFJGZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN2C=1N=C(C)C=C2C(F)(F)F

Computed Properties

• Exact Mass: 279.0022386g/mol
• Monoisotopic Mass: 279.0022386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 524036-11-1): A Comprehensive Overview

3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 524036-11-1) is a unique and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The molecular formula of 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is C₁₂H₈ClF₃N₃O₂, and it has a molecular weight of approximately 309.65 g/mol. The compound features a pyrazolo[1,5-a]pyrimidine core with various functional groups attached, including a chloro group, a methyl group, and a trifluoromethyl group. These functional groups contribute to the compound's unique chemical and biological properties.

The synthesis of 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid can be achieved through several routes. One common method involves the reaction of 7-chloro-5-methylpyrazolo[1,5-a]pyrimidine with trifluoromethanesulfonyl chloride followed by carboxylation. Another approach involves the condensation of 3-chloro-5-methylpyrazole with 7-trifluoromethylpyrimidine followed by carboxylation. These synthetic methods have been optimized to yield high purity and yield of the final product.

In terms of its physical properties, 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

The biological activities of 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. In vitro studies have demonstrated that this compound can effectively inhibit CDK4/6 activity, leading to cell cycle arrest and reduced proliferation of cancer cells.

Beyond its anti-cancer properties, 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its therapeutic potential, 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has been explored for its use in diagnostic applications. Its unique chemical structure allows it to be labeled with various imaging agents, making it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic agent and a diagnostic tool enhances its versatility in clinical settings.

The safety profile of 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organs or systems. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-Chloro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 524036-11-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.